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Introduction
Anibamine, a natural product isolated from the Aniba genus, has been identified as a potent

antagonist of the C-C chemokine receptor 5 (CCR5).[1][2] Accumulating evidence suggests

that the CCR5 signaling pathway, activated by its ligand CCL5 (RANTES), plays a significant

role in the proliferation, metastasis, and invasion of prostate cancer.[1][3][4] The human

prostate cancer cell lines DU145 (derived from a brain metastasis) and M12 (a highly

metastatic prostate epithelial cell line) both express CCR5, making them relevant models to

study the therapeutic potential of CCR5 antagonists like anibamine.[1]

These application notes provide a summary of the reported effects of anibamine on DU145

and M12 cells, along with detailed protocols for key experiments to evaluate its efficacy.

Data Presentation
The following tables summarize the quantitative effects of anibamine treatment on DU145 and

M12 prostate cancer cell lines based on available research.
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Cell Line Assay
Treatment
Concentration

Observed
Effect

Reference

DU145 Cell Proliferation
Micromolar to

submicromolar

Dose-dependent

inhibition of cell

growth.

[1]

M12 Cell Proliferation
Micromolar to

submicromolar

Dose-dependent

inhibition of cell

growth.

[1]

M12 Cell Invasion Dose-dependent
42% to 65%

inhibition.
[1]

M12 Cell Adhesion Dose-dependent
Up to 26%

inhibition.
[1]

Note: Specific IC50 values for anibamine on DU145 and M12 cell lines are not explicitly stated

in the reviewed literature, which reports significant inhibition at 1 µM and lower concentrations.

[1]

Signaling Pathways
Anibamine's primary mechanism of action is the antagonism of the CCR5 receptor. The

binding of the chemokine CCL5 to CCR5 on prostate cancer cells activates several

downstream signaling pathways that promote cancer progression. By blocking this interaction,

anibamine is hypothesized to inhibit these pro-tumorigenic signals.

CCR5 Downstream Signaling in Prostate Cancer
The diagram below illustrates the key signaling cascades activated by the CCL5/CCR5 axis in

prostate cancer cells, which are subsequently inhibited by anibamine.
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Endpoint Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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